(3-amino-1-benzofuran-2-yl)(4-phenoxyphenyl)methanone

• IUPAC Name: (3-amino-1-benzofuran-2-yl)-(4-phenoxyphenyl)methanone
• InChI: InChI=1S/C21H15NO3/c22-19-17-8-4-5-9-18(17)25-21(19)20(23)14-10-12-16(13-11-14)24-15-6-2-1-3-7-15/h1-13H,22H2
• InChI Key: DXTXQFMRERBLKP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)C(=O)C3=C(C4=CC=CC=C4O3)N
• Molecular Formula: C21H15NO3
• Molecular Weight: 329.3 g/mol

Description

This chemical compound belongs to a broader class of organic compounds known for their versatile pharmacological activities and chemical properties. While the specific compound "(3-amino-1-benzofuran-2-yl)(4-phenoxyphenyl)methanone" does not have directly cited research, related benzofuran derivatives have been synthesized and studied extensively for their chemical and biological properties.

Synthesis Analysis

The synthesis of benzofuran derivatives generally involves key reactions such as the Rap-Stoermer condensation reaction, solvent-free microwave-assisted synthesis, and reactions with various bromides and aldehydes. For example, substituted phenylmethanones have been synthesized from substituted (E)-1-(2-hydroxyphenyl)-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]prop-2-en-1-ones, highlighting the diversity in synthetic approaches (Ashok et al., 2017).

Future Directions

The future directions for research on this compound could involve further exploration of its synthesis, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, given the biological activity exhibited by some benzofuran derivatives, further investigation into the potential biological activities of this compound could be a promising avenue for future research.